Methyl 4-(4-ethyl-1-piperazinyl)-3-{[(4-isopropylphenoxy)acetyl]amino}benzoate

• Molecular Formula: C25H33N3O4
• Molecular Weight: 439.5 g/mol
• IUPAC Name: methyl 4-(4-ethylpiperazin-1-yl)-3-[[2-(4-propan-2-ylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C25H33N3O4/c1-5-27-12-14-28(15-13-27)23-11-8-20(25(30)31-4)16-22(23)26-24(29)17-32-21-9-6-19(7-10-21)18(2)3/h6-11,16,18H,5,12-15,17H2,1-4H3,(H,26,29)
• InChI Key: MKEKPLMKNZOKLI-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)COC3=CC=C(C=C3)C(C)C

Description

Methyl 4-(4-ethyl-1-piperazinyl)-3-{[(4-isopropylphenoxy)acetyl]amino}benzoate, also known as MEPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MEPA belongs to the class of piperazine derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Methyl 4-(4-ethyl-1-piperazinyl)-3-{[(4-isopropylphenoxy)acetyl]amino}benzoate has been extensively studied for its potential applications in scientific research. One of the primary applications of this compound is in the field of neuroscience, where it has been shown to exhibit potent antipsychotic activity. This compound has also been studied for its potential applications in the treatment of cancer, as it has been shown to exhibit antiproliferative activity against a range of cancer cell lines.

Mechanism of Action

The mechanism of action of Methyl 4-(4-ethyl-1-piperazinyl)-3-{[(4-isopropylphenoxy)acetyl]amino}benzoate is not fully understood, but it is believed to involve the modulation of dopamine and serotonin receptors in the brain. This compound has been shown to exhibit high affinity for the D2 dopamine receptor and the 5-HT2A serotonin receptor, which are both involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its antipsychotic and antiproliferative activity, this compound has been shown to exhibit analgesic activity and to modulate the immune system. This compound has also been shown to exhibit antioxidant activity, which may contribute to its potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Methyl 4-(4-ethyl-1-piperazinyl)-3-{[(4-isopropylphenoxy)acetyl]amino}benzoate for lab experiments is its high purity and yield, which makes it a valuable compound for scientific research. However, this compound is also a relatively complex compound, which may limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications in certain areas of research.

Future Directions

There are a number of future directions for research on Methyl 4-(4-ethyl-1-piperazinyl)-3-{[(4-isopropylphenoxy)acetyl]amino}benzoate. One area of research that holds promise is the development of this compound analogues with improved potency and selectivity for specific receptors. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases. Finally, the development of new synthesis methods for this compound and its analogues may also be an area of future research.

Synthesis Methods

The synthesis of Methyl 4-(4-ethyl-1-piperazinyl)-3-{[(4-isopropylphenoxy)acetyl]amino}benzoate involves the reaction of 4-(4-ethyl-1-piperazinyl)benzoic acid with 4-isopropylphenyl chloroformate in the presence of a base. The resulting intermediate is then reacted with methyl 3-aminobenzoate in the presence of a coupling agent to yield the final product, this compound. The synthesis of this compound has been optimized to yield high purity and yield, making it a valuable compound for scientific research.